Cas no 1645507-99-8 (N-(Cyanomethyl)-3,5-dimethyl-N,1-dipropyl-1H-pyrazole-4-carboxamide)

N-(Cyanomethyl)-3,5-dimethyl-N,1-dipropyl-1H-pyrazole-4-carboxamide is a specialized pyrazole-based carboxamide derivative with potential applications in agrochemical and pharmaceutical research. Its molecular structure, featuring a cyanomethyl group and dual propyl substituents, offers unique reactivity and selectivity, making it a valuable intermediate in synthetic chemistry. The compound's stability and functional group compatibility allow for further derivatization, enabling the development of novel active ingredients. Its well-defined stereochemistry and purity ensure consistent performance in experimental settings. Researchers may explore its utility in designing crop protection agents or bioactive molecules due to its structural versatility and potential interactions with biological targets.

N-(Cyanomethyl)-3,5-dimethyl-N,1-dipropyl-1H-pyrazole-4-carboxamide structure

1645507-99-8 structure

Product Name:N-(Cyanomethyl)-3,5-dimethyl-N,1-dipropyl-1H-pyrazole-4-carboxamide

CAS No:1645507-99-8

MF:C₁₄H₂₂N₄O

MW:262.350682735443

CID:5404054

Update Time:2025-05-20

N-(Cyanomethyl)-3,5-dimethyl-N,1-dipropyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(Cyanomethyl)-3,5-dimethyl-N,1-dipropyl-1H-pyrazole-4-carboxamide
- Inchi： 1S/C14H22N4O/c1-5-8-17(10-7-15)14(19)13-11(3)16-18(9-6-2)12(13)4/h5-6,8-10H2,1-4H3
- InChI Key： VYGNWJUNEWQQHD-UHFFFAOYSA-N
- SMILES： N1(CCC)C(C)=C(C(N(CC#N)CCC)=O)C(C)=N1

Experimental Properties

Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 453.9±45.0 °C(Predicted)
pka: 1.35±0.10(Predicted)

N-(Cyanomethyl)-3,5-dimethyl-N,1-dipropyl-1H-pyrazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-6624633-1.0g	N-(cyanomethyl)-3,5-dimethyl-N,1-dipropyl-1H-pyrazole-4-carboxamide	1645507-99-8		1g	$0.0	2023-04-26
Enamine	EN300-6624633-0.05g	N-(cyanomethyl)-3,5-dimethyl-N,1-dipropyl-1H-pyrazole-4-carboxamide	1645507-99-8	90%	0.05g	$212.0	2023-07-09

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Additional information on N-(Cyanomethyl)-3,5-dimethyl-N,1-dipropyl-1H-pyrazole-4-carboxamide

Comprehensive Overview of N-(Cyanomethyl)-3,5-dimethyl-N,1-dipropyl-1H-pyrazole-4-carboxamide (CAS No. 1645507-99-8)

N-(Cyanomethyl)-3,5-dimethyl-N,1-dipropyl-1H-pyrazole-4-carboxamide (CAS No. 1645507-99-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole core and cyanomethyl functional group, exhibits versatile applications in drug discovery and crop protection. Its molecular structure combines a 3,5-dimethylpyrazole scaffold with a dipropylcarboxamide moiety, making it a subject of interest for researchers exploring novel bioactive molecules.

The pyrazole ring system is a well-known pharmacophore in modern chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a cyanomethyl group in this compound enhances its potential as a building block for more complex molecules. Researchers have investigated its role in modulating enzyme activity and receptor binding, particularly in the context of kinase inhibitors and GABA receptor modulators, which are hot topics in current pharmaceutical development.

In agrochemical applications, N-(Cyanomethyl)-3,5-dimethyl-N,1-dipropyl-1H-pyrazole-4-carboxamide has shown promise as an intermediate for synthesizing pesticides and herbicides. Its structural features contribute to its stability and bioavailability, key factors in crop protection formulations. With the growing demand for sustainable agriculture, this compound aligns with trends in green chemistry and eco-friendly pest control, addressing concerns about environmental impact and residue management.

The synthesis of CAS No. 1645507-99-8 typically involves multi-step organic reactions, including condensation and alkylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, reflecting the industry's shift toward efficient and scalable production methods. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC ensures the compound meets rigorous quality standards for research and industrial use.

From a commercial perspective, N-(Cyanomethyl)-3,5-dimethyl-N,1-dipropyl-1H-pyrazole-4-carboxamide is supplied by specialized chemical manufacturers catering to pharmaceutical and agrochemical sectors. Its pricing and availability are influenced by factors such as raw material costs, regulatory compliance, and patent landscapes. As the compound gains traction, suppliers are increasingly listing it in chemical databases and catalogs, making it accessible to global researchers.

Future research directions for this compound may include exploring its derivatives for enhanced bioactivity or reduced toxicity. Computational tools like molecular docking and QSAR modeling could accelerate its development, aligning with the broader adoption of AI-driven drug discovery. Additionally, its potential in combination therapies and synergistic formulations remains an area of active investigation, particularly in addressing resistance mechanisms in both medical and agricultural contexts.

In summary, N-(Cyanomethyl)-3,5-dimethyl-N,1-dipropyl-1H-pyrazole-4-carboxamide represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted applications, coupled with ongoing innovations in production and analysis, position it as a valuable asset in addressing contemporary challenges in health and agriculture. As research progresses, this compound is likely to feature prominently in scientific literature and industrial workflows, underscoring its relevance in a rapidly evolving technological landscape.